Cas no 113737-61-4 (Alanine,2-methyl-3-[(phenylmethyl)sulfonyl]-)

• Product Name: Alanine,2-methyl-3-[(phenylmethyl)sulfonyl]-
• CAS No: 113737-61-4
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 214803
• PubChem ID: 195031
• Update Time: 2025-04-19

Alanine,2-methyl-3-[(phenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Alanine,2-methyl-3-[(phenylmethyl)sulfonyl]-
• S-benzyl-alpha-methylcysteine sulfone
• (2R)-2-amino-3-(benzylsulfonyl)-2-methylpropanoic acid
• SBMCS
• DTXSID60921181
• SCHEMBL7210887
• 113737-61-4
• (2R)-2-amino-3-benzylsulfonyl-2-methylpropanoic acid
• 2-Amino-2-methyl-3-(phenylmethanesulfonyl)propanoic acid

• Inchi： 1S/C11H15NO4S/c1-11(12,10(13)14)8-17(15,16)7-9-5-3-2-4-6-9/h2-6H,7-8,12H2,1H3,(H,13,14)/t11-/m0/s1
• InChI Key： BYMBWHMDXNABPE-NSHDSACASA-N
• SMILES： S(CC1C=CC=CC=1)(C[C@](C(=O)O)(C)N)(=O)=O

Computed Properties

• Exact Mass: 257.07225
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 97.46